Cas no 1197228-13-9 (1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperazine dihydrochloride)

1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperazine dihydrochloride is a chemically synthesized compound featuring a piperazine core substituted with a 1-methyl-1H-pyrazol-4-ylmethyl group. Its dihydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and biochemical applications. The structure offers versatility as a building block in medicinal chemistry, particularly for the development of receptor-targeting agents due to its nitrogen-rich heterocyclic framework. The compound’s well-defined reactivity and purity ensure consistent performance in synthetic pathways. Its utility in drug discovery is underscored by its potential as an intermediate for bioactive molecules, including CNS-active compounds. Proper handling under controlled conditions is recommended due to its hygroscopic nature.

1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperazine dihydrochloride structure

1197228-13-9 structure

Product Name:1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperazine dihydrochloride

CAS No:1197228-13-9

MF:C₉H₁₈Cl₂N₄

MW:253.172019481659

CID:5013577

Update Time:2025-08-05

1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperazine dihydrochloride
- 1-((1-methyl-1H-pyrazol-4-yl)methyl)piperazine dihydrochloride
- 1-(1-Methyl-1H-pyrazol-4-ylmethyl)-piperazine dihydrochloride
- Inchi： 1S/C9H16N4.2ClH/c1-12-7-9(6-11-12)8-13-4-2-10-3-5-13;;/h6-7,10H,2-5,8H2,1H3;2*1H
- InChI Key： ITBAKHZTBBVASR-UHFFFAOYSA-N
- SMILES： Cl.Cl.N1(CC2C=NN(C)C=2)CCNCC1

Computed Properties

Exact Mass: 252.091
Monoisotopic Mass: 252.091
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 156
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 33.1

1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperazine dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Life Chemicals	F2199-0260-1mg	1-[(1-methyl-1H-pyrazol-4-yl)methyl]piperazine dihydrochloride	1197228-13-9	90%+	1mg	$81.0	2023-05-16
A2B Chem LLC	BA42237-1mg	1-[(1-methyl-1H-pyrazol-4-yl)methyl]piperazine	1197228-13-9		1mg	$317.00	2024-04-20

1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperazine dihydrochloride Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. Achieving molecular stability of racemic 4-O-benzyl-myo-inositol-1,3,5-orthoformate through crystal formation†

Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016

Additional information on 1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperazine dihydrochloride

Recent Advances in the Study of 1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperazine Dihydrochloride (CAS: 1197228-13-9)

1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperazine dihydrochloride (CAS: 1197228-13-9) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its piperazine backbone and pyrazole moiety, has been explored for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and infectious diseases. Recent studies have shed light on its synthesis, mechanism of action, and therapeutic potential, making it a promising candidate for further investigation.

The synthesis of 1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperazine dihydrochloride involves a multi-step process that typically includes the alkylation of piperazine with a pyrazole derivative, followed by hydrochlorination to yield the dihydrochloride salt. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical and clinical studies. Researchers have also explored its structural analogs to optimize its pharmacokinetic and pharmacodynamic properties.

In terms of pharmacological activity, 1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperazine dihydrochloride has demonstrated notable effects on neurotransmitter systems, particularly those involving serotonin and dopamine receptors. These findings suggest its potential utility in treating mood disorders, such as depression and anxiety, as well as neurodegenerative conditions like Parkinson's disease. Additionally, its antimicrobial properties have been investigated, with some studies indicating efficacy against bacterial and fungal pathogens.

Recent preclinical studies have focused on elucidating the compound's mechanism of action at the molecular level. For instance, in vitro assays have revealed its ability to modulate specific receptor subtypes, while in vivo models have provided insights into its bioavailability and toxicity profile. These studies are critical for understanding the compound's therapeutic window and potential side effects, which will inform future clinical trials.

Despite these promising findings, challenges remain in the development of 1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperazine dihydrochloride as a therapeutic agent. Issues such as metabolic stability, blood-brain barrier penetration, and off-target effects need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical applications.

In conclusion, 1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperazine dihydrochloride (CAS: 1197228-13-9) represents a compelling area of research in the field of medicinal chemistry. Its diverse pharmacological activities and potential therapeutic applications make it a valuable subject for ongoing and future studies. As research progresses, this compound may pave the way for novel treatments for a range of medical conditions, underscoring the importance of continued investigation in this area.